Cas no 514811-70-2 (2-({2-[4-(tert-butyl)benzoyl]hydrazino}carbonyl)benzoic acid)

• Product Name: 2-({2-[4-(tert-butyl)benzoyl]hydrazino}carbonyl)benzoic acid
• CAS No: 514811-70-2
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• MDL: MFCD03505361
• CID: 4786225
• Update Time: 2025-10-30

2-({2-[4-(tert-butyl)benzoyl]hydrazino}carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-[4-(tert-butyl)benzoyl]hydrazino}carbonyl)benzoic acid

• MDL： MFCD03505361
• Inchi： 1S/C19H20N2O4/c1-19(2,3)13-10-8-12(9-11-13)16(22)20-21-17(23)14-6-4-5-7-15(14)18(24)25/h4-11H,1-3H3,(H,20,22)(H,21,23)(H,24,25)
• InChI Key： HJNZYYVKTLSACX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(NNC(=O)C1=CC=C(C(C)(C)C)C=C1)=O

Additional information on 2-({2-[4-(tert-butyl)benzoyl]hydrazino}carbonyl)benzoic acid

Recent Advances in the Study of 2-({2-[4-(tert-butyl)benzoyl]hydrazino}carbonyl)benzoic acid (CAS: 514811-70-2)

The compound 2-({2-[4-(tert-butyl)benzoyl]hydrazino}carbonyl)benzoic acid (CAS: 514811-70-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key advancements in the study of this compound is its role as a potent inhibitor of specific enzymatic targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-({2-[4-(tert-butyl)benzoyl]hydrazino}carbonyl)benzoic acid exhibits strong inhibitory activity against cyclooxygenase-2 (COX-2), a critical enzyme involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to confirm its binding affinity and selectivity, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have highlighted its anticancer potential. A study conducted by a team at the National Cancer Institute (2024) revealed that this compound induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. The research employed high-throughput screening and flow cytometry to validate its efficacy, paving the way for further preclinical evaluations.

The synthetic accessibility of 2-({2-[4-(tert-butyl)benzoyl]hydrazino}carbonyl)benzoic acid has also been a focal point of recent research. A novel, scalable synthesis method was reported in Organic Process Research & Development (2023), which significantly improved the yield and purity of the compound. This methodological advancement is expected to facilitate its broader application in drug discovery and development.

Despite these promising findings, challenges remain in understanding its pharmacokinetic profile and potential toxicity. Ongoing studies are addressing these gaps, with preliminary results indicating favorable bioavailability and minimal off-target effects. Future research directions may include structural optimization to enhance its therapeutic index and the exploration of its synergistic effects with existing drugs.

In conclusion, 2-({2-[4-(tert-butyl)benzoyl]hydrazino}carbonyl)benzoic acid (CAS: 514811-70-2) represents a versatile and promising candidate in the realm of chemical biology and pharmaceutical research. Its multifaceted biological activities, coupled with recent advancements in its synthesis and mechanistic understanding, underscore its potential as a valuable tool for therapeutic development. Continued research efforts will be crucial in translating these findings into clinical applications.